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Compound of Interest

Compound Name: 1-Chlorononane

Cat. No.: B146367 Get Quote

An In-Depth Technical Guide to the Safe Handling and Storage of 1-Chlorononane

This guide provides comprehensive safety protocols and technical insights for the handling and

storage of 1-Chlorononane (CAS No. 2473-01-0) in a laboratory setting. Designed for

researchers, scientists, and drug development professionals, the following sections detail the

chemical's properties, associated hazards, and the requisite control measures to ensure a safe

operational environment. The causality behind each procedural step is explained to foster a

deeper understanding of risk mitigation.

Core Chemical Profile and Properties
1-Chlorononane, also known as nonyl chloride, is a colorless liquid utilized as a solvent and

an intermediate in the synthesis of various organic compounds, including surfactants,

lubricants, and pharmaceuticals[1]. A thorough understanding of its physical and chemical

properties is fundamental to its safe handling.

Table 1: Physicochemical Properties of 1-Chlorononane
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Property Value Source(s)

Molecular Formula C₉H₁₉Cl [1][2]

Molecular Weight 162.70 g/mol [2][3]

Appearance
Colorless to almost colorless

clear liquid
[1]

Odor Odorless to faint, sweet odor [1][2]

Boiling Point 202-204 °C [4]

Melting Point -39.4 °C [4]

Flash Point 74 °C / 165.2 °F (closed cup) [4][5]

Density 0.87 g/mL at 25 °C [4]

| Water Solubility | Insoluble |[1] |

Hazard Identification and Risk Assessment
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 1-Chlorononane is classified as a hazardous substance[2][6]. A comprehensive

risk assessment must precede any handling of this chemical.

Physical Hazards: 1-Chlorononane is a Category 4 Combustible Liquid[2]. While not highly

flammable, it can ignite when exposed to heat, sparks, or open flames. Its vapors can form

explosive mixtures with air upon intense heating[2][7].

Health Hazards:

Skin Irritation (H315, Category 2): Causes skin irritation upon contact[3][6].

Serious Eye Irritation (H319, Category 2): Causes serious eye irritation[3][6].

Respiratory Irritation (H335, Category 3): May cause respiratory irritation if vapors are

inhaled[3][6].
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Toxicological Profile: The toxicological properties have not been fully investigated[2].

Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and

vomiting[2]. It is crucial to handle the substance under the assumption that it may have other

uncharacterized adverse effects.

Occupational Exposure Limits: This product does not currently have established

occupational exposure limits by region-specific regulatory bodies[2]. Therefore, exposure

should be minimized to the lowest achievable level.

Engineering Controls and Ventilation
The primary control measure for handling 1-Chlorononane is to minimize vapor generation

and prevent contact.

Chemical Fume Hood: All procedures involving the handling of open containers of 1-
Chlorononane must be conducted in a properly functioning chemical fume hood. This is the

most critical engineering control to prevent the inhalation of vapors and protect against

respiratory irritation[8].

General Laboratory Ventilation: Ensure the laboratory is well-ventilated to prevent the

accumulation of vapors in the general workspace[2]. Laboratory doors should be kept closed

to maintain the negative pressure differential required for proper ventilation[9].

Personal Protective Equipment (PPE)
The selection and use of appropriate PPE is the final barrier of protection. The causality for

PPE selection is directly linked to the identified hazards of skin, eye, and respiratory irritation.

Workflow for PPE Selection
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Task: Handling 1-Chlorononane

Is the procedure performed
in a chemical fume hood?

Wear Chemical Safety Goggles
(ANSI Z87.1 / EN166)

  Yes

STOP!
Relocate procedure to a
functional fume hood.

No  

Wear Chemical-Resistant Gloves
(e.g., Nitrile)

Wear a Lab Coat or
Chemical-Resistant Apron

PPE Requirements Met

Click to download full resolution via product page

Caption: PPE selection workflow for handling 1-Chlorononane.
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Detailed PPE Specifications:
Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166[2]. A face shield may be required for splash-prone

operations[10].

Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and clothing to prevent skin

exposure[2][11]. Contaminated clothing must be removed immediately and washed before

reuse[1][2].

Respiratory Protection: Under normal laboratory use within a fume hood, respiratory

protection is not typically required[2]. However, in the event of a large spill or ventilation

failure, a respirator with an appropriate filter (e.g., type ABEK EN14387) should be used by

trained personnel[5][12].

Safe Handling Protocols
Adherence to strict handling protocols is essential to mitigate risks.

Preparation: Before handling, ensure all necessary engineering controls and PPE are in

place and functional. Review the Safety Data Sheet (SDS)[13].

Location: Conduct all transfers and manipulations inside a chemical fume hood.

Avoidance: Avoid breathing vapors or mists[2]. Prevent contact with skin and eyes. Do not

ingest the chemical[2].

Ignition Sources: Keep the chemical away from heat, hot surfaces, sparks, open flames, and

other ignition sources. No smoking is permitted in the handling area[2].

Hygiene: Wash hands thoroughly after handling. Remove contaminated clothing and wash it

before reuse[1][2].

Transport: When transporting 1-Chlorononane outside of the fume hood, use sealed,

shatter-resistant secondary containers[14].
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Storage Requirements
Proper storage is critical for preventing fires, accidental release, and degradation.

General Conditions: Store in a dry, cool, and well-ventilated place[2]. The storage

temperature should not exceed 30°C[4]. Keep containers tightly closed when not in use[2].

Storage Class: 1-Chlorononane falls under Storage Class 10 for combustible liquids[5].

Segregation: It is imperative to segregate 1-Chlorononane from incompatible materials.

Store separately from:

Strong oxidizing agents[2]

Strong bases[2]

Acids[9]

Containers: Store in the original, clearly labeled container. If transferred, the new container

must be appropriate for chlorinated solvents and clearly labeled with the chemical name and

associated hazards[14][15].

Spill and Emergency Procedures
A prepared response to a spill is mandatory for any laboratory handling 1-Chlorononane. The

response protocol is dictated by the scale and location of the spill.

Spill Response Workflow
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Spill of 1-Chlorononane
Detected

Alert personnel in the immediate area

Assess Spill Size

Small Spill (<1 Liter)
& Contained

  Minor

Large Spill (>1 Liter)
or Ventilation Failure

Major  

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Evacuate the area.
Alert EH&S / Emergency Response.

Remove all ignition sources

Contain spill with inert
absorbent material

(e.g., sand, vermiculite)

Collect absorbed material into a
sealed, labeled waste container

Decontaminate spill area with
soap and water

Dispose of waste through
approved channels

Click to download full resolution via product page

Caption: Decision workflow for responding to a 1-Chlorononane spill.
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Step-by-Step Spill Cleanup Protocol (for minor spills < 1
Liter)

Alert & Secure: Immediately alert personnel in the vicinity[8]. Secure the area to prevent

unauthorized entry.

Protect: Don the appropriate PPE, including chemical safety goggles, a lab coat, and double-

layered nitrile gloves[16].

Control Ignition: Remove all sources of ignition from the area[2][17].

Contain & Absorb: Create a dike around the spill using an inert, non-combustible absorbent

material such as sand, vermiculite, or a universal binder[2][16][18]. Work from the outside of

the spill inward to prevent spreading[16].

Collect: Carefully sweep or scoop the absorbed material into a suitable, sealable container

for hazardous waste disposal[2][18].

Decontaminate: Clean the spill area thoroughly with soap and water[17][19].

Dispose: Label the waste container and dispose of it through your institution's hazardous

waste management program[18].

Waste Disposal
All waste containing 1-Chlorononane must be treated as hazardous waste.

Containerization: Collect waste in a designated, properly labeled, and sealed container

compatible with chlorinated solvents[8][15]. The container must be clearly labeled with

"Hazardous Waste" and "1-Chlorononane"[8].

Segregation: Do not mix 1-Chlorononane waste with other waste streams, particularly

incompatible ones like strong bases or oxidizers[20]. Keep halogenated solvent waste

separate from non-halogenated solvent waste[15].

Disposal: Arrange for pickup and disposal through a certified hazardous waste hauler or your

institution's Environmental Health and Safety (EH&S) department. Disposal must be to an
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approved waste disposal plant, typically via high-temperature incineration[2][8]. Under no

circumstances should 1-Chlorononane be disposed of down the drain[21].

First Aid Measures
Immediate and appropriate first aid is critical in the event of an exposure.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes[2]. Remove contact lenses if present and easy to do. Continue rinsing[1]. Seek

immediate medical attention.

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes[2]. If skin irritation occurs, get medical advice/attention[1].

Inhalation: Move the exposed person to fresh air at once. If breathing is difficult or has

stopped, provide artificial respiration. Keep the person warm and at rest. Get medical

attention as soon as possible[22].

Ingestion: Do NOT induce vomiting[2]. Never give anything by mouth to an unconscious

person. Rinse mouth with water and drink plenty of water. If possible, drink milk afterward[2]

[23]. Seek immediate medical assistance[2].

References
1-Chlorononane | C9H19Cl | CID 17185.
1-Chlorononane | C9H19Cl | CID 17185 - PubChem. NIH. [Link]
First Aid Procedures for Chemical Hazards. NIOSH, Centers for Disease Control and
Prevention. [Link]
First Aid - Chemical Poisoning. Ministry of Health, Saudi Arabia. [Link]
5 Types of PPE for Hazardous Chemicals.
First Aid for Chemical Inhal
Discover the Various Types of PPE for Optimal Chemical Safety. Ubiq. [Link]
Protective Gear for Chemical Handling Must-Have Equipment. SAMS Solutions. [Link]
CHEMICAL SPILL PROCEDURES. Clarkson University. [Link]
Guide for Chemical Spill Response. American Chemical Society. [Link]
Chemical Spill Procedures - Step By Step Guide. Chem Klean. [Link]
PPE for Hazardous Chemicals. Canada Safety Training. [Link]
Learn How to Respond to Chemical Spills with These Steps. ServiceMaster Restore. [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC218640100&productDescription=1-CHLORONONANE+99%25+10ML&vendorId=VN00032119&countryCode=US&language=en
https://pdf.benchchem.com/11/Proper_Disposal_of_1_1_1_Trichloroethane_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b146367?utm_src=pdf-body
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://www.fishersci.com/store/msds?partNumber=AC218640100&productDescription=1-CHLORONONANE+99%25+10ML&vendorId=VN00032119&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/1-chlorononane-dic10537.html
https://www.fishersci.com/store/msds?partNumber=AC218640100&productDescription=1-CHLORONONANE+99%25+10ML&vendorId=VN00032119&countryCode=US&language=en
https://wap.guidechem.com/encyclopedia/1-chlorononane-dic10537.html
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AC218640100&productDescription=1-CHLORONONANE+99%25+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC218640100&productDescription=1-CHLORONONANE+99%25+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.moh.gov.sa/en/HealthAwareness/EducationalContent/Firstaid/Pages/005.aspx
https://www.fishersci.com/store/msds?partNumber=AC218640100&productDescription=1-CHLORONONANE+99%25+10ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b146367?utm_src=pdf-body
https://www.benchchem.com/product/b146367?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146367?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Safe Handling and Storage of Chemicals. University of Colorado Boulder Environmental
Health & Safety. [Link]
Permissible Exposure Limits – OSHA Annotated Table Z-1.
Laboratory Chemical Spill Cleanup and Response Guide. The City University of New York.
[Link]
Guidance on Safe Storage of Chemicals in Laboratories. The University of Edinburgh. [Link]
How to Store and Handle Chemicals in Laboratories: A Complete Guide. Storemasta Blog.
[Link]
Chemical Handling and Storage Section 6. University of Toronto Scarborough. [Link]
Specific Chemical Handling and Storage. UW-Milwaukee, FAA USA Safety and Health
Programs. [Link]
Table of exposure limits for chemical and biological substances. WorkSafeBC. [Link]
The NIH Drain Discharge Guide.
Hazardous Materials Disposal Guide. Nipissing University. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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